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Compound of Interest

Compound Name: Copper tripeptide

Cat. No.: B12424830 Get Quote

Essential Safety and Handling of Copper Tripeptide
(GHK-Cu)
For researchers, scientists, and drug development professionals, ensuring safe handling of

Copper tripeptide (GHK-Cu) is paramount to maintaining both personal safety and

experimental integrity. While generally not classified as a hazardous substance, adherence to

proper laboratory protocols is essential.[1][2][3][4] This guide provides immediate safety,

operational, and disposal plans for the handling of GHK-Cu.

Personal Protective Equipment (PPE) and Safety
Measures
Following good industrial hygiene practices and utilizing appropriate personal protective

equipment are crucial when working with Copper tripeptide.[1][4] The recommended PPE and

safety measures are summarized below.
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Equipment/Control Specification Purpose

Eye Protection

Tightly fitting safety goggles or

chemical safety glasses

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][3][5]

To prevent eye irritation from

dust or splashes.[1][3]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile gloves) conforming

to EN 374 standard.[1][4][5][6]

To prevent skin contact and

potential irritation.[1][3]

Respiratory Protection
NIOSH (US) or EN 166 (EU)

approved respirator.

Recommended when dust

formation is unavoidable or if

exposure limits are exceeded.

[3][5]

Protective Clothing
Laboratory coat or impervious

clothing.[5][6]

To protect skin from accidental

contact.

Engineering Controls

Work in a well-ventilated area.

Use of a safety shower and

eye bath is recommended.[1]

[3]

To minimize inhalation

exposure and provide

immediate first aid.

Operational Plan: Step-by-Step Handling of GHK-Cu
This section outlines the procedural steps for the safe handling of Copper tripeptide from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store lyophilized GHK-Cu powder in a tightly closed container in a freezer at -20°C for long-

term stability.[6][7]

Store reconstituted GHK-Cu solutions in a refrigerator at 2-8°C.[7][8]

Keep in a cool, dry, and well-ventilated place away from strong oxidizing agents.[1][3]
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2. Handling and Preparation of Solutions:

Before handling, ensure all necessary PPE is worn correctly.

Avoid the formation of dust when working with the powdered form.[1][5]

To reconstitute, gently add the desired sterile solvent (e.g., bacteriostatic water) to the vial.

Avoid vigorous shaking to prevent degradation of the peptide.[6]

Clearly label all containers with the substance name, concentration, and date of preparation.

[6]

3. Experimental Use:

Handle the substance in a designated area, away from ignition sources.[3]

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[1][3][4]

4. Accidental Spills:

In case of a spill, evacuate the area.

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[1][3]

For liquid spills, absorb with an inert material and place in a container for disposal.[4][9]

Ventilate the area and wash the spill site after material pickup is complete.[3]

Disposal Plan
Proper disposal of Copper tripeptide waste is crucial to prevent environmental contamination.

Unused Product: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[1]
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Contaminated Materials: Dispose of contaminated packaging and other materials as unused

product.[1]

General Guidance: All disposal methods should be in accordance with federal, state, and

local environmental regulations.[3][9] Do not let the product enter drains.[1]

First Aid Measures
In the event of exposure, the following first aid procedures should be followed:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give artificial respiration.[1][2][3]

Skin Contact Wash off with soap and plenty of water.[1][2][3]

Eye Contact
Flush eyes with water as a precaution for at

least 15 minutes.[1][2][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person.[1][2][3]

Seek medical attention if symptoms persist.[3]
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Receiving & Inspection

Storage
Lyophilized: -20°C

Reconstituted: 2-8°C

Store Appropriately

Don Personal Protective Equipment (PPE)
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Handling & Reconstitution
(Avoid Dust/Shaking)

Prepare for Handling

Experimental Use

Proceed to Experiment

Spill Management

If Spill Occurs

First Aid Station

If Exposure Occurs

Waste Disposal
(Licensed Disposal Company)

Dispose of Waste

Decontamination & Hand Washing

If Exposure Occurs Contain & Dispose If Exposure Occurs

Return to Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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